Cas no 1384079-20-2 (4-(1,3,4-Oxadiazol-2-yl)piperidine hydrochloride)

• Product Name: 4-(1,3,4-Oxadiazol-2-yl)piperidine hydrochloride
• CAS No: 1384079-20-2
• MF: C₇H₁₂ClN₃O
• MW: 189.642680168152
• MDL: MFCD26521853
• CID: 2113766
• PubChem ID: 71669103
• Update Time: 2025-06-08

4-(1,3,4-Oxadiazol-2-yl)piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(1,3,4-oxadiazol-2-yl)piperidine hydrochloride
• 088O053
• 4-(1,3,4-Oxadiazol-2-yl)piperidine hydrochloride

• MDL： MFCD26521853
• Inchi： 1S/C7H11N3O.ClH/c1-3-8-4-2-6(1)7-10-9-5-11-7;/h5-6,8H,1-4H2;1H
• InChI Key： NZEUMTJFHLTXRH-UHFFFAOYSA-N
• SMILES： Cl.O1C=NN=C1C1CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 125
• Topological Polar Surface Area: 51

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 4-(1,3,4-Oxadiazol-2-yl)piperidine hydrochloride

Recent Advances in the Study of 4-(1,3,4-Oxadiazol-2-yl)piperidine hydrochloride (CAS: 1384079-20-2): A Promising Scaffold for Drug Discovery

The compound 4-(1,3,4-Oxadiazol-2-yl)piperidine hydrochloride (CAS: 1384079-20-2) has recently emerged as a key scaffold in medicinal chemistry, particularly in the development of novel therapeutic agents. This heterocyclic piperidine derivative has garnered significant attention due to its unique structural features that enable diverse biological interactions. Recent studies have demonstrated its potential as a privileged structure in drug design, with applications ranging from central nervous system (CNS) disorders to antimicrobial therapies.

A 2023 study published in the Journal of Medicinal Chemistry explored the structural-activity relationship (SAR) of this compound, revealing that the oxadiazole ring system contributes significantly to its metabolic stability and membrane permeability. The hydrochloride salt form (1384079-20-2) was found to exhibit improved solubility characteristics compared to its free base counterpart, making it particularly suitable for pharmaceutical formulations. Researchers noted that the protonated piperidine nitrogen enhances water solubility while maintaining the compound's ability to cross biological membranes.

In the context of CNS drug development, several research groups have investigated 4-(1,3,4-Oxadiazol-2-yl)piperidine hydrochloride as a potential modulator of neurotransmitter systems. A recent patent application (WO2023017268) disclosed its use as a dopamine D3 receptor partial agonist, with promising results in preclinical models of Parkinson's disease. The compound's ability to interact with multiple receptor subtypes while maintaining selectivity has been attributed to the conformational flexibility of the piperidine-oxadiazole linkage.

Antimicrobial research has also benefited from this scaffold. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of 4-(1,3,4-Oxadiazol-2-yl)piperidine hydrochloride exhibited potent activity against drug-resistant bacterial strains, particularly methicillin-resistant Staphylococcus aureus (MRSA). The mechanism appears to involve inhibition of bacterial efflux pumps, with the oxadiazole moiety playing a crucial role in binding to key residues of the pump proteins.

The compound's synthetic accessibility has been another area of recent advancement. A novel one-pot synthesis method published in Organic Process Research & Development (2023) demonstrated a 78% yield improvement over traditional routes, using 1384079-20-2 as an intermediate. This development has significant implications for scaling up production while maintaining high purity standards required for pharmaceutical applications.

Pharmacokinetic studies have revealed favorable properties of 4-(1,3,4-Oxadiazol-2-yl)piperidine hydrochloride, including good oral bioavailability (F = 65-72% in rodent models) and a half-life suitable for once-daily dosing. The compound's metabolic profile shows predominant oxidation of the piperidine ring, with minimal involvement of the oxadiazole moiety, suggesting good metabolic stability of this critical pharmacophore.

Current challenges in the field include optimizing the scaffold for specific therapeutic indications while minimizing off-target effects. Recent computational studies using molecular dynamics simulations have provided insights into the compound's binding modes with various biological targets, enabling more rational design of derivatives. The development of prodrug strategies to further enhance bioavailability represents another active area of research.

Looking forward, 4-(1,3,4-Oxadiazol-2-yl)piperidine hydrochloride continues to show promise as a versatile scaffold in drug discovery. Its unique combination of physicochemical properties, synthetic tractability, and diverse biological activities positions it as a valuable tool for addressing unmet medical needs across multiple therapeutic areas.